molecular formula C12H17FN2O2 B8638989 2-Fluoro-n-hexyl-4-nitroaniline

2-Fluoro-n-hexyl-4-nitroaniline

Cat. No.: B8638989
M. Wt: 240.27 g/mol
InChI Key: PMWFJHRWWZLPLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Fluoro-n-hexyl-4-nitroaniline is a useful research compound. Its molecular formula is C12H17FN2O2 and its molecular weight is 240.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17FN2O2

Molecular Weight

240.27 g/mol

IUPAC Name

2-fluoro-N-hexyl-4-nitroaniline

InChI

InChI=1S/C12H17FN2O2/c1-2-3-4-5-8-14-12-7-6-10(15(16)17)9-11(12)13/h6-7,9,14H,2-5,8H2,1H3

InChI Key

PMWFJHRWWZLPLR-UHFFFAOYSA-N

Canonical SMILES

CCCCCCNC1=C(C=C(C=C1)[N+](=O)[O-])F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3,4-difluoronitrobenzene (3.18 g, 20 mmol) in EtOAc (50 mL) were added Et3N (2.43 g, 24 mmol) and hexan-1-amine (2.02 g, 20 mmol). The reaction mixture was refluxed overnight, then cooled to rt and concentrated in vacuo to give the title compound as yellow oil (4.37 g, 91%).
Quantity
3.18 g
Type
reactant
Reaction Step One
Name
Quantity
2.43 g
Type
reactant
Reaction Step One
Quantity
2.02 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
91%

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